N-(4-fluorophenyl)-3-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)propanamide

• IUPAC Name: N-(4-fluorophenyl)-3-[(7-methyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanamide
• InChI: InChI=1S/C26H24FN3O2S2/c1-16-7-12-20-21(15-16)34-24-23(20)25(32)30(19-5-3-2-4-6-19)26(29-24)33-14-13-22(31)28-18-10-8-17(27)9-11-18/h2-6,8-11,16H,7,12-15H2,1H3,(H,28,31)
• InChI Key: DFTCLUPHMUUISG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC(=O)NC4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C26H24FN3O2S2
• Molecular Weight: 493.6 g/mol
• CAS No.: 690644-55-4

Description

N-(4-fluorophenyl)-3-({11-methyl-3-oxo-4-phenyl-8-thia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-5-yl}sulfanyl)propanamide is a useful research compound. Its molecular formula is C26H24FN3O2S2 and its molecular weight is 493.62. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

One study delves into the pharmacokinetics and metabolism of a selective androgen receptor modulator in rats, highlighting the importance of understanding molecular properties for preclinical development. This research provides foundational knowledge for the application of similar compounds in therapeutic interventions (Wu et al., 2006).

Antimicrobial and Anticancer Activities

Another segment of research focuses on the synthesis and characterization of derivatives for potential use as anti-HCV, anticancer, and antimicrobial agents. These studies showcase the versatility of the compound's framework for biomedical applications, particularly in treating infections and cancer (Çıkla et al., 2013).

Antiandrogen Activity

Further research into 3-substituted derivatives of 2-hydroxypropionanilides reveals their potential as antiandrogens for treating androgen-responsive diseases. This highlights the compound's relevance in developing treatments for conditions like benign prostatic hyperplasia (Tucker et al., 1988).

Anticonvulsant Agents

The synthesis of azoles incorporating a sulfonamide moiety as anticonvulsant agents underlines the compound's application in addressing neurological disorders. This research opens avenues for developing new therapeutics for epilepsy and related conditions (Farag et al., 2012).

Carbonic Anhydrase Inhibition

Investigations into sulfonamides incorporating fluorine and 1,3,5-triazine moieties as inhibitors of carbonic anhydrases from Mycobacterium tuberculosis present a potential application in antimycobacterial agents. This underscores the compound's role in combating tuberculosis through a novel mechanism of action (Ceruso et al., 2014).